(2Z)-2-(4-chlorophenyl)-3-(2-furyl)-2-propenenitrile

• Molecular Formula: C13H8ClNO
• Molecular Weight: 229.66 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-3-(furan-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C13H8ClNO/c14-12-5-3-10(4-6-12)11(9-15)8-13-2-1-7-16-13/h1-8H
• InChI Key: QRCXABRYUUSBED-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C=C(C#N)C2=CC=C(C=C2)Cl

Description

(2Z)-2-(4-chlorophenyl)-3-(2-furyl)-2-propenenitrile is a useful research compound. Its molecular formula is C13H8ClNO and its molecular weight is 229.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask was added 22.65 g. (0.15 mole) of 4-chlorobenzyl cyanide in 75 ml. of methanol and 14.4 g. (0.15 mole) of 2-furaldehyde in 50 ml. of methanol. While stirring at room temperature, 12.0 g. (0.15 mole) of aqueous 50% sodium hydroxide was added dropwise. Within 30 minutes, a precipitate formed and 50 ml. of additional methanol was added. After one hour, the solid was filtered and dried to give 27.5 g. (91.2% yield) of 2-(4-chlorophenyl)-3-(2-furyl)acrylonitrile as a light yellow solid.